2-Amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid

• IUPAC Name: 2-amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• InChI: InChI=1S/C21H39NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,12,18-19,23,25-26H,2-8,10-11,13-16,22H2,1H3,(H,27,28)
• InChI Key: ZZIKIHCNFWXKDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)CCCCCCC=CCC(C(C(CO)(C(=O)O)N)O)O
• Molecular Formula: C21H39NO6
• DSSTOX Substance ID: DTXSID60860526
• Molecular Weight: 401.5 g/mol

Description

2-Amino-3,4-dihydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid is a useful research compound. Its molecular formula is C21H39NO6 and its molecular weight is 401.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties and Structural Relationships

Hydroxycinnamic acids (HCAs), which possess a structural resemblance to the compound , are known for their significant biological properties, including antioxidant activity. The presence of an unsaturated bond on the side chain and the ortho-dihydroxy phenyl group (catechol moiety) are crucial for this activity. Structural modifications, such as alterations in the number and position of hydroxy groups and the insertion of electron donating or withdrawing moieties, have been noted to influence this activity significantly. These modifications, along with the physicochemical properties like redox potential and lipid solubility, determine the antioxidant potential of these compounds (Razzaghi-Asl et al., 2013).

Bioactive Pigment Production

Betalains, vacuolar pigments including betacyanins (violet) and betaxanthins (yellow), are synthesized from betalamic acid. This synthesis begins with the hydroxylation of tyrosine to DOPA and involves various spontaneous cyclisation, condensation, and glucosylation steps. The process is influenced by ecophysiological factors and can be manipulated for commercial extraction. Betalains, safe for consumption, contribute to health and are used as chemosystematic markers in various plant families (Khan & Giridhar, 2015).

Applications in Peptide Studies

The compound TOAC, a paramagnetic amino acid, is beneficial for analyzing peptide backbone dynamics and secondary structure due to its rigid character and incorporation into peptides via a peptide bond. Studies utilizing TOAC have explored peptide interaction with membranes, peptide-protein, and peptide-nucleic acid interactions, offering insights into orientation and interaction dynamics. This unnatural amino acid is anticipated to find increasing applications in the future due to its distinct characteristics and usefulness in various studies (Schreier et al., 2012).